Cas no 1356963-19-3 (3-(2,5-dichloropyrimidin-4-yl)-1-methylindole)

• Product Name: 3-(2,5-dichloropyrimidin-4-yl)-1-methylindole
• CAS No: 1356963-19-3
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 2122399
• PubChem ID: 58071441
• Update Time: 2024-11-05

3-(2,5-dichloropyrimidin-4-yl)-1-methylindole Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichloropyrimidin-4-yl)-1-methylindole
• 1H-Indole, 3-(2,5-dichloro-4-pyrimidinyl)-1-methyl-
• 3-(2,5-dichloropyrimidin-4-yl)-1-methyl-1H-indole
• 1356963-19-3
• WS-00920
• D86187
• SCHEMBL517423
• MBYZPCLOMQCIEV-UHFFFAOYSA-N
• DB-330585

• Inchi： 1S/C13H9Cl2N3/c1-18-7-9(8-4-2-3-5-11(8)18)12-10(14)6-16-13(15)17-12/h2-7H,1H3
• InChI Key： MBYZPCLOMQCIEV-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C2C(Cl)=CN=C(Cl)N=2)=C1

Computed Properties

• Exact Mass: 277.0173527g/mol
• Monoisotopic Mass: 277.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.7Ų